Cas no 209958-56-5 (1H-Pyrazole-3-carboxylic acid, 1-(3-bromophenyl)-5-methyl-, ethyl ester)

1H-Pyrazole-3-carboxylic acid, 1-(3-bromophenyl)-5-methyl-, ethyl ester structure
209958-56-5 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-(3-bromophenyl)-5-methyl-, ethyl ester
CAS No:209958-56-5
MF:C13H13BrN2O2
MW:309.158522367477
CID:3904991
PubChem ID:18549277
Update Time:2025-04-22

1H-Pyrazole-3-carboxylic acid, 1-(3-bromophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 1-(3-bromophenyl)-5-methyl-, ethyl ester
    • ethyl 1-(3-broMophenyl)-5-Methyl-1H-pyrazole-3-carboxylate
    • DB-170883
    • 209958-56-5
    • SCHEMBL3831470
    • JCVIQZGQEJMZOV-UHFFFAOYSA-N
    • DTXSID101151083
    • Inchi: 1S/C13H13BrN2O2/c1-3-18-13(17)12-7-9(2)16(15-12)11-6-4-5-10(14)8-11/h4-8H,3H2,1-2H3
    • InChI Key: JCVIQZGQEJMZOV-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC(Br)=C2)C(C)=CC(C(OCC)=O)=N1

Computed Properties

  • Exact Mass: 308.01604Da
  • Monoisotopic Mass: 308.01604Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 44.1Ų
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